N-[2-(hydroxymethyl)phenyl]-2-(2-methylphenoxy)acetamide

• IUPAC Name: N-[2-(hydroxymethyl)phenyl]-2-(2-methylphenoxy)acetamide
• InChI: InChI=1S/C16H17NO3/c1-12-6-2-5-9-15(12)20-11-16(19)17-14-8-4-3-7-13(14)10-18/h2-9,18H,10-11H2,1H3,(H,17,19)
• InChI Key: SFXLGWXYZTUOER-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1OCC(=O)NC2=CC=CC=C2CO
• Molecular Formula: C16H17NO3
• DSSTOX Substance ID: DTXSID70358166
• Molecular Weight: 271.31 g/mol
• CAS RN: 6081-74-9

Description

HPPA is a chemical compound that belongs to the class of acetamides. It has a molecular formula of C16H17NO3 and a molecular weight of 271.31 g/mol. HPPA is a white crystalline powder that is soluble in organic solvents like ethanol, methanol, and chloroform. It has been used in scientific research to investigate its potential applications in various fields.

Mechanism of Action

HPPA exerts its biological effects by inhibiting the activity of enzymes that are involved in the synthesis of nucleic acids. It also interferes with the cell membrane integrity, leading to the disruption of the normal cellular functions. HPPA has been shown to exhibit potent cytotoxic effects on cancer cells by inducing apoptosis, a process of programmed cell death.
Biochemical and Physiological Effects:
HPPA has been shown to exhibit a wide range of biochemical and physiological effects. It has been shown to inhibit the growth of various bacterial and fungal strains. HPPA has also been shown to inhibit the replication of viruses like herpes simplex virus and human immunodeficiency virus. In addition, HPPA has been shown to exhibit antioxidant and anti-inflammatory properties.

Advantages and Limitations for Lab Experiments

HPPA has several advantages for lab experiments. It is a stable compound that can be easily synthesized in the laboratory. HPPA is also soluble in organic solvents, making it easy to dissolve in various solutions. However, HPPA has some limitations for lab experiments. It is highly toxic and must be handled with care. HPPA also has poor water solubility, making it difficult to use in aqueous solutions.

Future Directions

There are several future directions for the research on HPPA. One potential application is in the development of new antibacterial, antifungal, and antiviral agents. HPPA can also be further studied for its potential use in the treatment of cancer, Alzheimer's disease, and Parkinson's disease. In addition, future research can focus on developing new synthesis methods for HPPA that are more efficient and cost-effective.
In conclusion, HPPA is a chemical compound that has been the subject of scientific research due to its potential applications in various fields. It can be synthesized through a multistep process and has been studied for its antibacterial, antifungal, and antiviral properties. HPPA has also been studied for its potential use in the treatment of cancer, Alzheimer's disease, and Parkinson's disease. While HPPA has several advantages for lab experiments, it also has some limitations. There are several future directions for the research on HPPA, including the development of new antibacterial, antifungal, and antiviral agents, and the study of its potential use in various diseases.

Synthesis Methods

HPPA can be synthesized through a multistep process. The first step involves the reaction of 2-methylphenol with paraformaldehyde in the presence of hydrochloric acid to form 2-(hydroxymethyl)phenol. The second step involves the reaction of 2-(hydroxymethyl)phenol with 2-bromoanisole in the presence of potassium carbonate to form 2-(2-methylphenoxy)phenol. The final step involves the reaction of 2-(2-methylphenoxy)phenol with chloroacetic acid in the presence of sodium hydroxide to form HPPA.

Scientific Research Applications

HPPA has been the subject of scientific research due to its potential applications in various fields. It has been studied for its antibacterial, antifungal, and antiviral properties. HPPA has also been studied for its potential use in the treatment of cancer, Alzheimer's disease, and Parkinson's disease.